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Compound of Interest

Compound Name: Arachidonoyl Serotonin

Cat. No.: B1665155 Get Quote

For Immediate Implementation by Laboratory Professionals

Arachidonoyl Serotonin, a potent enzyme inhibitor and signaling molecule, requires

meticulous handling to ensure the safety of researchers and the integrity of experimental

outcomes.[1] While a comprehensive Safety Data Sheet (SDS) with specific quantitative

exposure limits for Arachidonoyl Serotonin is not publicly available, it is prudent to treat this

compound as hazardous.[2] This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, based on best practices for handling

potent bioactive lipids and the known hazards of its common solvent, methyl acetate.

Immediate Safety Concerns & Personal Protective
Equipment (PPE)
Arachidonoyl Serotonin is often supplied in a methyl acetate solution, which is a highly

flammable liquid and vapor that causes serious eye irritation and may cause drowsiness or

dizziness.[2][3][4][5] The toxicological properties of Arachidonoyl Serotonin itself have not

been thoroughly investigated, and it should be handled as a potentially hazardous substance.

[2][6] Therefore, stringent adherence to PPE guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Recommended Equipment
Justification & Best
Practices

Eye/Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes of

the methyl acetate solution

and contact with the neat

compound, which can cause

serious eye irritation.[2][3][4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact. Since it

is often in a solvent, gloves

must be resistant to methyl

acetate. Always inspect gloves

for tears or holes before use

and change them frequently.

Skin & Body Protection Laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

Methyl acetate vapors can

cause drowsiness or dizziness.

[2][3][4][5] A fume hood is

essential to control airborne

concentrations and minimize

inhalation exposure.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Arachidonoyl Serotonin is crucial for safety and

experimental consistency.

Step 1: Receiving and Inspection

Upon receipt, inspect the package for any signs of damage or leaks.

Verify that the product identity and quantity match the order.
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Ensure the container is tightly sealed.

Step 2: Storage

Store Arachidonoyl Serotonin at the recommended temperature, typically -80°C or -20°C,

to ensure its stability.[2][3]

Store in a designated, clearly labeled area for potent compounds.

If supplied in methyl acetate, store in a flammable liquid storage cabinet, away from heat,

sparks, and open flames.[2][3][5]

Step 3: Preparation and Use

All handling of open containers must be conducted in a chemical fume hood.

To change the solvent, evaporate the methyl acetate under a gentle stream of nitrogen.[2]

When dissolving in a new solvent (e.g., ethanol, DMSO, DMF), ensure the solvent is purged

with an inert gas.[2]

Avoid creating aerosols or dust if handling the neat oil or solid form.

Wash hands thoroughly after handling and before leaving the laboratory.[2]

Step 4: Disposal

Dispose of all waste materials, including empty vials, pipette tips, and contaminated gloves,

as hazardous chemical waste.

Do not dispose of Arachidonoyl Serotonin or its solutions down the drain.

Follow all federal, state, and local regulations for hazardous waste disposal.

Emergency Procedures
Rapid and correct response to emergencies can significantly mitigate risks.

Table 2: Emergency Response Plan
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing while

flushing. 3. Seek medical attention.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Remove contact

lenses if present and easy to do.[2][3] 3. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air.[2][3] 2. If

breathing is difficult, provide oxygen. 3. If the

individual is not breathing, begin artificial

respiration. 4. Seek medical attention.

Ingestion

1. Do NOT induce vomiting. 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Small Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Absorb the spill with an inert, non-

combustible material (e.g., sand, vermiculite). 4.

Collect the absorbed material into a sealed

container for hazardous waste disposal. 5.

Clean the spill area with soap and water.

Large Spill

1. Evacuate the laboratory and alert others. 2.

Activate the fire alarm if the spill involves a

significant amount of flammable solvent. 3.

Contact your institution's emergency response

team.

Chemical Spill Response Workflow
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Immediate Actions

Assessment

Spill Response

Post-Cleanup

Chemical Spill Occurs

Alert personnel in the immediate area

Assess spill size and hazard
(flammability, toxicity)

Evacuate if necessary (large spill, high vapor)

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the spill with absorbent material

Neutralize (if applicable and safe)

Collect absorbed material into a sealed, labeled waste container

Decontaminate the spill area

Dispose of waste according to institutional and regulatory guidelines

Report the incident to the Lab Supervisor/Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Quantitative Data Summary
The following table summarizes key quantitative data for Arachidonoyl Serotonin and its

common solvent, methyl acetate.

Table 3: Quantitative Data

Property Value Source

Arachidonoyl Serotonin

Molecular Formula C₃₀H₄₂N₂O₂ [2]

Molecular Weight 462.7 g/mol [2][3]

Storage Temperature -80°C or -20°C [2][3]

Stability
≥ 2 years at recommended

storage
[2][3]

Solubility in Ethanol ~30 mg/mL [2]

Solubility in DMSO ~15 mg/mL [2]

Solubility in DMF ~30 mg/mL [3]

Methyl Acetate (Solvent)

CAS Number 79-20-9 [2][3][4]

Boiling Point 57 °C (134.6 °F) [4]

Flash Point -13 °C (8.6 °F) [4]

OSHA PEL (TWA) 200 ppm (610 mg/m³) [4]

NIOSH REL (TWA) 200 ppm (610 mg/m³) [4]

NIOSH REL (STEL) 250 ppm (760 mg/m³) [4]

By implementing these safety protocols and operational plans, researchers can confidently and

safely work with Arachidonoyl Serotonin, fostering a secure environment for scientific

advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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